1-[(2,4-Dichlorophenyl)sulfonyl]-3,5-dimethylpiperidine

• Molecular Formula: C13H17Cl2NO2S
• Molecular Weight: 322.2 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine
• InChI: InChI=1S/C13H17Cl2NO2S/c1-9-5-10(2)8-16(7-9)19(17,18)13-4-3-11(14)6-12(13)15/h3-4,6,9-10H,5,7-8H2,1-2H3
• InChI Key: LSKPANNGZHDXJD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=C(C=C(C=C2)Cl)Cl)C

Description

1-[(2,4-Dichlorophenyl)sulfonyl]-3,5-dimethylpiperidine is a chemical compound characterized by its unique structure, which includes a piperidine ring substituted with a 2,4-dichlorophenyl sulfonyl group and two methyl groups at the 3 and 5 positions

Preparation Methods

The synthesis of 1-[(2,4-Dichlorophenyl)sulfonyl]-3,5-dimethylpiperidine typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 2,4-dichlorophenyl sulfonyl chloride and 3,5-dimethylpiperidine.

Reaction Conditions: The sulfonyl chloride is reacted with the piperidine derivative under basic conditions, often using a base such as triethylamine or sodium hydroxide to facilitate the reaction.

Industrial Production: On an industrial scale, the synthesis may involve continuous flow reactors to ensure efficient mixing and reaction control, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

1-[(2,4-Dichlorophenyl)sulfonyl]-3,5-dimethylpiperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide, using reagents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or thiols.

Scientific Research Applications

1-[(2,4-Dichlorophenyl)sulfonyl]-3,5-dimethylpiperidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where sulfonyl-containing compounds have shown efficacy.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1-[(2,4-Dichlorophenyl)sulfonyl]-3,5-dimethylpiperidine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors, leading to inhibition or activation of specific biochemical pathways.

Pathways Involved: It may affect pathways related to cell growth, apoptosis, or microbial inhibition, depending on its specific application.

Comparison with Similar Compounds

1-[(2,4-Dichlorophenyl)sulfonyl]-3,5-dimethylpiperidine can be compared with other similar compounds:

Similar Compounds: Compounds such as 1-[(2,4-Dichlorophenyl)sulfonyl]-1H-pyrazole and other sulfonyl-substituted piperidines.

Uniqueness: The presence of the 3,5-dimethyl groups on the piperidine ring and the 2,4-dichlorophenyl sulfonyl group provides unique steric and electronic properties, making it distinct from other sulfonyl-containing compounds.